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Compound of Interest

Compound Name: Calindol Hydrochloride

Cat. No.: B027967 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Calindol Hydrochloride is a positive allosteric modulator (PAM) of the calcium-sensing

receptor (CaSR) with a reported EC50 of 132 nM.[1] It is a valuable tool for studying the roles

of CaSR in various physiological processes. This document provides a detailed protocol for the

dissolution of Calindol Hydrochloride in dimethyl sulfoxide (DMSO), along with important

considerations for preparing and storing stock solutions for in vitro and in vivo research

applications.

Product Information
Chemical Name: (R)-2-[[[1-(1-Naphthyl)ethyl]amino]methyl]-1H-indole hydrochloride

Molecular Formula: C₂₁H₂₁ClN₂

Molecular Weight: 336.86 g/mol [1]

Appearance: White to light yellow solid[1]

Quantitative Solubility Data
The solubility of Calindol Hydrochloride can vary slightly between suppliers. The following

table summarizes the available solubility data in DMSO.
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Solvent Concentration Observations Source(s)

DMSO
100 mg/mL (296.86

mM)

Ultrasonic may be

needed.
MedchemExpress[1]

DMSO 50 mg/mL Clear solution Cayman Chemical[2]

DMSO ~24 mg/mL Clear solution Sigma-Aldrich[3]

DMSO 15 mg/mL Clear solution Sigma-Aldrich[3]

DMSO 10 mg/mL Clear solution Sigma-Aldrich[3]

Note: The hygroscopic nature of DMSO can significantly impact the solubility of Calindol
Hydrochloride. It is highly recommended to use newly opened, anhydrous DMSO for the

preparation of stock solutions.[1]

Experimental Protocol: Preparation of a
Concentrated Stock Solution in DMSO
This protocol outlines the steps for preparing a 10 mM stock solution of Calindol
Hydrochloride in DMSO.

4.1. Materials

Calindol Hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath (optional, but recommended)

Pipettes and sterile filter tips
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4.2. Procedure

Aseptic Technique: Perform all steps in a clean, controlled environment, such as a laminar

flow hood, to minimize contamination.

Weighing: Accurately weigh the desired amount of Calindol Hydrochloride powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.369 mg of Calindol
Hydrochloride (Molecular Weight = 336.86).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed Calindol Hydrochloride. For a 10 mM solution, if you weighed 3.369 mg, add 1 mL

of DMSO.

Dissolution:

Cap the vial securely and vortex thoroughly for 1-2 minutes.

Visually inspect the solution for any undissolved particles.

If particles remain, sonicate the solution in an ultrasonic water bath for 5-10 minutes, or

until the solution is clear.[1]

Sterilization (Optional): If required for your specific application (e.g., cell culture), the stock

solution can be sterilized by passing it through a 0.22 µm syringe filter.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1] Ensure the vials are tightly sealed to prevent moisture

absorption.[1]

Experimental Workflow Diagram
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Workflow for Dissolving Calindol Hydrochloride

Preparation

Dissolution

Final Steps

Weigh Calindol HCl

Add Anhydrous DMSO

Calculate volume for desired concentration

Vortex Thoroughly

Sonicate if Necessary

If not fully dissolved

Aliquot into Single-Use Tubes

If fully dissolved

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for preparing a Calindol Hydrochloride stock

solution in DMSO.
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Mechanism of Action and Signaling Pathway
Calindol Hydrochloride acts as a positive allosteric modulator of the calcium-sensing receptor

(CaSR), a G-protein coupled receptor (GPCR). In the presence of extracellular calcium,

Calindol enhances the sensitivity of CaSR to calcium, leading to the activation of downstream

signaling pathways. One of the key pathways activated by CaSR is the phospholipase C (PLC)

pathway, which results in the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) into

inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ then binds to its receptor on the

endoplasmic reticulum, triggering the release of intracellular calcium stores.

In some cell types, Calindol has also been shown to inhibit whole-cell voltage-gated Ca²⁺

channel (VGCC) currents.[1]

Signaling Pathway Diagram
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Caption: The signaling cascade initiated by Calindol Hydrochloride through the calcium-

sensing receptor (CaSR).

Safety Precautions
Calindol Hydrochloride is for research use only.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, when handling this compound.

Handle the powder in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for complete safety information.

Troubleshooting
Precipitation upon dilution in aqueous buffer: Calindol Hydrochloride has low aqueous

solubility.[3] When diluting a DMSO stock solution into an aqueous buffer or cell culture

medium, precipitation may occur. To mitigate this, consider the following:

Perform serial dilutions to avoid a sudden change in solvent polarity.

Ensure the final concentration of DMSO in the working solution is as low as possible

(typically <0.5% for cell-based assays) to minimize cytotoxicity.[4]

The use of a co-solvent like Pluronic F-127 or Tween-80 in the final aqueous solution may

help to maintain solubility.

Inconsistent experimental results: This could be due to degradation of the compound. Ensure

that stock solutions are stored properly and avoid repeated freeze-thaw cycles. It is

recommended to use freshly prepared dilutions for experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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